Cas no 72461-86-0 (Carbamyl Phosphate Disodium Salt)

• Product Name: Carbamyl Phosphate Disodium Salt
• CAS No: 72461-86-0
• MF: CH₂NNa₂O₅P
• MW: 184.98358297348
• CID: 579538
• PubChem ID: 57654012
• Update Time: 2025-08-04

Carbamyl Phosphate Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,monoanhydride with phosphoric acid, disodium salt (9CI)
• CARBAMYL PHOSPHATE DISODIUM SALT
• disodium,carbamoyl phosphate
• Carbamoyl phosphate
• Carbamoyl Phosphate Di Sodium
• Carbamyl phosphate disodium
• di sodium
• Disodiumcarbamyl phosphate
• Carbamylphosphatedisodiumsalt
• disodium (carbamoyloxy)phosphonate
• NS00091654
• CHEMBL186043
• ZZRCKSSPGJOTEE-UHFFFAOYSA-L
• EN300-6734383
• disodium;carbamoyl phosphate
• EINECS 276-671-0
• Disodium carbamoyl phosphate
• disodium carbamylphosphate
• SCHEMBL5159584
• FT-0695082
• 72461-86-0
• G77820
• DISODIUM CARBAMOYL PHOSPHATE(2-)
• Carbamyl Phosphate Disodium Salt

• MDL： MFCD00069931
• Inchi： 1S/CH4NO5P.2Na/c2-1(3)7-8(4,5)6;;/h(H2,2,3)(H2,4,5,6);;/q;2*+1/p-2
• InChI Key： ZZRCKSSPGJOTEE-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OC(N)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 184.94700
• Monoisotopic Mass: 184.94659773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 125.32000
• LogP: 0.75110

Carbamyl Phosphate Disodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Additional information on Carbamyl Phosphate Disodium Salt

Introduction to Carbamyl Phosphate Disodium Salt (CAS No. 72461-86-0)

Carbamyl Phosphate Disodium Salt, with the chemical formula Na₂₂H₂NO₅P, is a significant compound in the field of biochemistry and pharmaceutical research. Its CAS number, CAS No. 72461-86-0, uniquely identifies it in scientific literature and industrial applications. This compound plays a crucial role in various biochemical pathways and has garnered considerable attention due to its applications in drug development and metabolic studies.

The Carbamyl Phosphate Disodium Salt is primarily utilized as an intermediate in the synthesis of urea cycle intermediates, which are essential for amino acid metabolism and nitrogen excretion in living organisms. Its ability to facilitate the conversion of ammonia into urea makes it a valuable component in research focused on metabolic disorders and liver function.

In recent years, the study of Carbamyl Phosphate Disodium Salt has been further advanced by its incorporation into innovative biochemical assays and drug discovery platforms. Researchers have leveraged its properties to develop novel methods for studying enzyme kinetics and metabolic fluxes. For instance, its use in high-throughput screening systems has enabled the identification of new therapeutic targets for conditions such as liver cirrhosis and kidney dysfunction.

The pharmaceutical industry has also shown interest in Carbamyl Phosphate Disodium Salt due to its potential applications in the development of treatments for metabolic imbalances. By understanding its role in biochemical pathways, scientists have been able to design molecules that can modulate these pathways effectively. This has led to promising results in preclinical studies where the compound has demonstrated the ability to enhance mitochondrial function and improve cellular energy metabolism.

Moreover, the Carbamyl Phosphate Disodium Salt has found utility in synthetic biology, where it serves as a precursor for the production of complex organic molecules. Its versatility in chemical reactions makes it a preferred choice for researchers aiming to synthesize novel compounds with potential therapeutic benefits. The compound's stability under various conditions further enhances its applicability in both laboratory and industrial settings.

The latest research findings indicate that Carbamyl Phosphate Disodium Salt may have broader implications beyond traditional biochemical applications. Studies have suggested that it could play a role in regulating gene expression and cellular signaling pathways, which are critical for maintaining homeostasis in multicellular organisms. This opens up new avenues for exploring its potential in treating diseases associated with dysregulated cellular processes.

In conclusion, the Carbamyl Phosphate Disodium Salt, identified by its CAS number CAS No. 72461-86-0, is a multifaceted compound with significant implications in biochemistry, pharmaceuticals, and synthetic biology. Its role in metabolic pathways, enzyme kinetics, and drug development underscores its importance as a research tool and potential therapeutic agent. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its place as a cornerstone of modern biochemical research.